Cas no 1180526-19-5 (3-Cyclopropylmethoxy-4-hydroxy-benzoic acid ethyl ester)

3-Cyclopropylmethoxy-4-hydroxy-benzoic acid ethyl ester structure
1180526-19-5 structure
Product Name:3-Cyclopropylmethoxy-4-hydroxy-benzoic acid ethyl ester
CAS No:1180526-19-5
MF:C13H16O4
MW:236.263744354248
CID:2620346
PubChem ID:69765022
Update Time:2025-04-21

3-Cyclopropylmethoxy-4-hydroxy-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1180526-19-5
    • 3-cyclopropylmethoxy-4-hydroxy-benzoic acid ethyl ester
    • SCHEMBL6395767
    • 3-Cyclopropylmethoxy-4-hydroxy-benzoic acid ethyl ester
    • Inchi: 1S/C13H16O4/c1-2-16-13(15)10-5-6-11(14)12(7-10)17-8-9-3-4-9/h5-7,9,14H,2-4,8H2,1H3
    • InChI Key: NLXSJSZYILYINU-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC=C(C(=O)OCC)C=1)O)CC1CC1

Computed Properties

  • Exact Mass: 236.10485899Da
  • Monoisotopic Mass: 236.10485899Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55.8Ų
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